Cas no 77859-40-6 (2-BROMO-6-PHENOXYBENZOTHIAZOLE)

• Product Name: 2-BROMO-6-PHENOXYBENZOTHIAZOLE
• CAS No: 77859-40-6
• MF: C₁₃H₈BrNOS
• MW: 306.17772102356
• CID: 1789703
• PubChem ID: 20466663
• Update Time: 2025-04-21

2-BROMO-6-PHENOXYBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-PHENOXYBENZOTHIAZOLE
• 2-Bromo-6-phenoxybenzo[d]thiazole
• 77859-40-6
• SCHEMBL11108189

• Inchi： 1S/C13H8BrNOS/c14-13-15-11-7-6-10(8-12(11)17-13)16-9-4-2-1-3-5-9/h1-8H
• InChI Key： LQHXUPDWYSGQQY-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.951
• Monoisotopic Mass: 304.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 50.4A^2